52-39-1

Aldosterone

In Stock

• CAS RN:
• 52-39-1

• Formula:
• C21H28O5

• InChI:
• InChI=1S/C21H28O5/c1-20-7-6-13(24)8-12(20)2-3-14-15-4-5-16(18(26)10-22)21(15,11-23)9-17(25)19(14)20/h8,11,14-17,19,22,25H,2-7,9-10H2,1H3

• InChIKey:
• PQSUYGKTWSAVDQ-ZVIOFETBSA-N

• Aldosterone is a steroid hormone secreted by the adrenal cortex and is the principle mineralocorticoid controlling sodium and potassium balance. Its primary role is to promote unidirectional salt reabsorption in epithelial tissues. Aldosterone is synthesized from cholesterol in the zona glomerulosa of the adrenal cortex and its secretion is regulated via the renin-angiotensin system.
  Aldosterone is a hormone in the mineralocorticoid family which stimulates sodium transport across cell membranes and assists in the maintenance of blood pressure and blood volume. Aldosterone levels in serum/plasma and urine are measured by LC-MS/MS for investigation of primary or secondary aldosteronism ranging from adrenal cortical hyperplasia to renovascular disease and Bartter′s syndrome.
  Aldosterone is a mineralocorticoid hormone produced by aldosterone synthase (CYP11B2) in the zona...

3-Fluorophthalic anhydride

In Stock

• CAS RN:
• 652-39-1

• Formula:
• C8H3FO3

• InChI:
• InChI=1S/C8H3FO3/c9-5-3-1-2-4-6(5)8(11)12-7(4)10/h1-3H

• InChIKey:
• WWJAZKZLSDRAIV-UHFFFAOYSA-N

• 3-Fluorophthalic anhydride undergoes reduction with NaBH₄ to afford 4-fluorophthalide and 7-fluorophthalide. It can be synthesized starting from 3-nitrophthaloyl dichloride.
  
  

3-acetyl-8-methoxy-2H-chromen-2-one

In Stock

• CAS RN:
• 5452-39-1

• Formula:
• C12H10O4

• InChI:
• InChI=1S/C12H10O4/c1-7(13)9-6-8-4-3-5-10(15-2)11(8)16-12(9)14/h3-6H,1-2H3

• InChIKey:
• YZYLMMBZCXTXLW-UHFFFAOYSA-N

• 3-acetyl-8-methoxy-2H-chromen-2-one, also known as 3-acetyl-8-methoxy-2H-chromen-2-one, is a useful research compound. Its molecular formula is C12H10O4 and its molecular weight is 218.2 g/mol. The purity is usually 95%.

Octanoic acid, 7-methyl-, lead salt (1:)

Usually In Stock

• CAS RN:
• 97952-39-1

• Formula:
• C9H18O2Pb

• InChI:
• InChI=1S/C9H18O2.Pb/c1-8(2)6-4-3-5-7-9(10)11;/h8H,3-7H2,1-2H3,(H,10,11);

• InChIKey:
• MFWJVWVMOONDCL-UHFFFAOYSA-N

• Octanoic acid, 7-methyl-, lead salt (1:) is a useful research compound. Its molecular formula is C9H18O2Pb and its molecular weight is 365 g/mol. The purity is usually 95%.

(3AR,4R,5R,6AS)-4-[(1E)-4-(3-Chlorophenoxy)-3-hydroxy-1-buten-1-YL]hexahydro-5-hydroxy-2H-cyclopenta[B]furan-2-one

Usually In Stock

• CAS RN:
• 652152-39-1

• Formula:
• C17H19ClO5

• InChI:
• InChI=1S/C17H19ClO5/c18-10-2-1-3-12(6-10)22-9-11(19)4-5-13-14-7-17(21)23-16(14)8-15(13)20/h1-6,11,13-16,19-20H,7-9H2/b5-4+/t11?,13-,14-,15-,16+/m1/s1

• InChIKey:
• GNPPCWNVUFFTIJ-CTSZLSBSSA-N

• (3AR,4R,5R,6AS)-4-[(1E)-4-(3-Chlorophenoxy)-3-hydroxy-1-buten-1-YL]hexahydro-5-hydroxy-2H-cyclopenta[B]furan-2-one is a useful research compound. Its molecular formula is C17H19ClO5 and its molecular weight is 338.8 g/mol. The purity is usually 95%.

1-(Aminomethyl)-3-methylquinoxalin-2(1H)-one

Usually In Stock

• CAS RN:
• 330552-39-1

• Formula:
• C10H11N3O

• InChI:
• InChI=1S/C10H11N3O/c1-7-10(14)13(6-11)9-5-3-2-4-8(9)12-7/h2-5H,6,11H2,1H3

• InChIKey:
• ANOGVCAEEMWJSD-UHFFFAOYSA-N

• 1-(Aminomethyl)-3-methylquinoxalin-2(1H)-one is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.

(Z)-4-(3-(5-(4-bromobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)-2-hydroxybenzoic acid

In Stock

• CAS RN:
• 681252-39-1

• Formula:
• C20H15BrN2O5S2

• InChI:
• InChI=1S/C20H15BrN2O5S2/c21-12-3-1-11(2-4-12)9-16-18(26)23(20(29)30-16)8-7-17(25)22-13-5-6-14(19(27)28)15(24)10-13/h1-6,9-10,24H,7-8H2,(H,22,25)(H,27,28)/b16-9-

• InChIKey:
• BMKAKJULKPIRRC-SXGWCWSVSA-N

• (Z)-4-(3-(5-(4-bromobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)-2-hydroxybenzoic acid is a useful research compound. Its molecular formula is C20H15BrN2O5S2 and its molecular weight is 507.37. The purity is usually 95%.

Ethyl 5-(2-(4-ethoxyphenyl)acetamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851952-39-1

• Formula:
• C26H25N3O6S

• InChI:
• InChI=1S/C26H25N3O6S/c1-4-34-19-10-6-16(7-11-19)14-21(30)27-24-22-20(15-36-24)23(26(32)35-5-2)28-29(25(22)31)17-8-12-18(33-3)13-9-17/h6-13,15H,4-5,14H2,1-3H3,(H,27,30)

• InChIKey:
• AHKNKCBIUYENMC-UHFFFAOYSA-N

• Ethyl 5-(2-(4-ethoxyphenyl)acetamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C26H25N3O6S and its molecular weight is 507.56. The purity is usually 95%.

2-methoxy-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide

In Stock

• CAS RN:
• 929452-39-1

• Formula:
• C25H21NO5

• InChI:
• InChI=1S/C25H21NO5/c1-15-19-13-10-17(26-25(28)20-6-4-5-7-21(20)30-3)14-22(19)31-24(15)23(27)16-8-11-18(29-2)12-9-16/h4-14H,1-3H3,(H,26,28)

• InChIKey:
• NWWFPUQGQGQBRC-UHFFFAOYSA-N

• 2-methoxy-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide is a useful research compound. Its molecular formula is C25H21NO5 and its molecular weight is 415.4 g/mol. The purity is usually 95%.

N1-(benzo[d][1,3]dioxol-5-yl)-N2-(4-(pyrrolidin-1-yl)phenethyl)oxalamide

In Stock

• CAS RN:
• 953952-39-1

• Formula:
• C21H23N3O4

• InChI:
• InChI=1S/C21H23N3O4/c25-20(21(26)23-16-5-8-18-19(13-16)28-14-27-18)22-10-9-15-3-6-17(7-4-15)24-11-1-2-12-24/h3-8,13H,1-2,9-12,14H2,(H,22,25)(H,23,26)

• InChIKey:
• BGGFZLOGAHVGRF-UHFFFAOYSA-N

• N1-(benzo[d][1,3]dioxol-5-yl)-N2-(4-(pyrrolidin-1-yl)phenethyl)oxalamide is a useful research compound. Its molecular formula is C21H23N3O4 and its molecular weight is 381.432. The purity is usually 95%.

1-(2,3-Dichlorophenyl)propan-2-one

In Stock

• CAS RN:
• 102052-39-1

• Formula:
• C9H8Cl2O

• InChI:
• InChI=1S/C9H8Cl2O/c1-6(12)5-7-3-2-4-8(10)9(7)11/h2-4H,5H2,1H3

• InChIKey:
• XDICTTCDZLICHJ-UHFFFAOYSA-N

• 1-(2,3-Dichlorophenyl)propan-2-one is a useful research compound. Its molecular formula is C9H8Cl2O and its molecular weight is 203.06 g/mol. The purity is usually 95%.

Afobazol

In Stock

• CAS RN:
• 173352-39-1

• Formula:
• C15H22ClN3O2S

• InChI:
• InChI=1S/C15H21N3O2S.ClH/c1-2-20-12-3-4-13-14(11-12)17-15(16-13)21-10-7-18-5-8-19-9-6-18;/h3-4,11H,2,5-10H2,1H3,(H,16,17);1H

• InChIKey:
• MYSRFAUFQZYTOV-UHFFFAOYSA-N

• Afobazole is a multi-targeted anxiolytic drug with neuroprotective activities. It binds to the sigma-1, melatonin MT1, and MT3 receptors, as well as monoamine oxidase A (MAO-A;  Kis = 5.9, 160, 0.97, and 3.6 µM, respectively, in a radioligand binding assay). Afobazole (5 mg/kg) decreases the latency to enter, as well as increases the number of entries into and percentage of time spent in, the open arms of the elevated plus maze, indicating anxiolytic-like activity in passive stress-coping BALB/c, but not active stress-coping C57BL/6, mice. It decreases stroke volume and neuronal and oligodendroglial cell death in the brain in a rat model of ischemia induced by middle cerebral artery occlusion (MCAO) when administered at doses of 0.3 and 3 mg/kg.
  Afobazol HCl is an anxiolytic drug.
  

2-(4-aminopiperidin-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide

In Stock

• CAS RN:
• 1153252-39-1

• Formula:
• C11H18N4O2

• InChI:
• InChI=1S/C11H18N4O2/c1-8-6-10(14-17-8)13-11(16)7-15-4-2-9(12)3-5-15/h6,9H,2-5,7,12H2,1H3,(H,13,14,16)

• InChIKey:
• MAFHSJIKKZAFNX-UHFFFAOYSA-N

• 2-(4-aminopiperidin-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C11H18N4O2 and its molecular weight is 238.29 g/mol. The purity is usually 95%.

N-cyclobutyl-N-methyl-1H-pyrazole-3-carboxamide

In Stock

• CAS RN:
• 1933652-39-1

• Formula:
• C9H13N3O

• InChI:
• InChI=1S/C9H13N3O/c1-12(7-3-2-4-7)9(13)8-5-6-10-11-8/h5-7H,2-4H2,1H3,(H,10,11)

• InChIKey:
• KHYDCRIELGMZGH-UHFFFAOYSA-N

• N-cyclobutyl-N-methyl-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C9H13N3O and its molecular weight is 179.223. The purity is usually 95%.

3-Tert-butyl-6-[[1-(1-ethyl-2-methylimidazol-4-yl)sulfonylpiperidin-4-yl]methoxy]pyridazine

Usually In Stock

• CAS RN:
• 2379952-39-1

• Formula:
• C20H31N5O3S

• InChI:
• InChI=1S/C20H31N5O3S/c1-6-24-13-19(21-15(24)2)29(26,27)25-11-9-16(10-12-25)14-28-18-8-7-17(22-23-18)20(3,4)5/h7-8,13,16H,6,9-12,14H2,1-5H3

• InChIKey:
• WDHRCSKSQIAGMQ-UHFFFAOYSA-N

• 3-Tert-butyl-6-[[1-(1-ethyl-2-methylimidazol-4-yl)sulfonylpiperidin-4-yl]methoxy]pyridazine is a useful research compound. Its molecular formula is C20H31N5O3S and its molecular weight is 421.56. The purity is usually 95%.

4-{[1-(2-bromobenzenesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide

In Stock

• CAS RN:
• 2549052-39-1

• Formula:
• C15H14BrN3O4S

• InChI:
• InChI=1S/C15H14BrN3O4S/c16-12-3-1-2-4-14(12)24(21,22)19-8-11(9-19)23-10-5-6-18-13(7-10)15(17)20/h1-7,11H,8-9H2,(H2,17,20)

• InChIKey:
• WDAZAMXTGLGPOJ-UHFFFAOYSA-N

• 4-{[1-(2-bromobenzenesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide is a useful research compound. Its molecular formula is C15H14BrN3O4S and its molecular weight is 412.3 g/mol. The purity is usually 95%.